Cas no 6876-54-6 (2-cyano-n-(4-methylphenyl)acetamide)

• Product Name: 2-cyano-n-(4-methylphenyl)acetamide
• CAS No: 6876-54-6
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD00456506
• CID: 1735191
• PubChem ID: 693152
• Update Time: 2025-11-02

2-cyano-n-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-n-(4-methylphenyl)acetamide
• AC1LEVPV
• 2-Cyano-N-p-tolyl-acetamide
• 2-cyano-N-p-tolylacetamide
• cyano-acetic acid p-toluidide
• AC1Q2M9Q
• N-(4-methylphenyl)cyanoacetamide
• Cyan-essigsaeure-p-toluidid
• AC1Q5MKU
• 2-cyano-N-(4-methylphenyl)-acetamide
• AG-G-65786
• SureCN6318825
• Oprea1_763880
• Malonsaeure-p-toluidid-nitril
• IDI1_008796
• G80298
• 2-cyano-N-(p-tolyl)acetamide
• Z56812709
• MFCD00456506
• HMS1413K05
• Oprea1_831424
• CS-0218546
• IFLab1_000577
• ALBB-008514
• F0110-0023
• BS-11722
• STK353607
• EN300-01323
• CHEMBL3334610
• Acetamide, 2-cyano-N-(4-methylphenyl)-
• SCHEMBL6318825
• 6876-54-6
• DTXSID20351187
• AKOS000115299
• PD139249

• MDL： MFCD00456506
• Inchi： 1S/C10H10N2O/c1-8-2-4-9(5-3-8)12-10(13)6-7-11/h2-5H,6H2,1H3,(H,12,13)
• InChI Key： QJUSLYUHZWAKLF-UHFFFAOYSA-N
• SMILES： O=C(CC#N)NC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 174.0794
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• PSA: 52.89

2-cyano-n-(4-methylphenyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-cyano-n-(4-methylphenyl)acetamide

2-Cyano-N-(4-methylphenyl)acetamide (CAS No. 6876-54-6): A Comprehensive Overview

2-Cyano-N-(4-methylphenyl)acetamide (CAS No. 6876-54-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its cyano (-CN) and acetamide (-NHCOCH3) functional groups, serves as a versatile intermediate in synthetic chemistry. Its unique molecular structure, featuring a 4-methylphenyl moiety, contributes to its reactivity and applicability in various industrial and research settings.

The growing interest in 2-cyano-N-(4-methylphenyl)acetamide is driven by its potential applications in drug discovery and crop protection. Researchers are particularly intrigued by its role as a precursor in the synthesis of heterocyclic compounds, which are pivotal in developing new pharmaceutical agents and agrochemicals. With the increasing demand for sustainable and efficient chemical solutions, this compound has become a subject of extensive study in both academic and industrial laboratories.

One of the key advantages of 2-cyano-N-(4-methylphenyl)acetamide is its compatibility with modern green chemistry principles. As industries shift toward environmentally friendly practices, this compound's potential for low-waste synthesis and biodegradability aligns with global sustainability goals. Its applications extend to the development of bioactive molecules, where its structural features enable the creation of compounds with enhanced efficacy and reduced environmental impact.

In the pharmaceutical sector, 2-cyano-N-(4-methylphenyl)acetamide is explored for its role in designing novel enzyme inhibitors and receptor modulators. The compound's ability to interact with biological targets makes it a valuable building block in medicinal chemistry. Recent studies highlight its utility in synthesizing derivatives with potential anti-inflammatory, antimicrobial, and anticancer properties, addressing some of the most pressing health challenges today.

The agrochemical industry also benefits from the versatility of 2-cyano-N-(4-methylphenyl)acetamide. Its derivatives are investigated for their potential as pesticides and herbicides, offering solutions to improve crop yields and combat resistant pests. With the global population rising, the demand for innovative agricultural chemicals is higher than ever, positioning this compound as a critical component in sustainable farming practices.

From a commercial perspective, the market for 2-cyano-N-(4-methylphenyl)acetamide is expanding, driven by its diverse applications and the growing emphasis on research and development. Suppliers and manufacturers are increasingly focusing on high-purity grades of this compound to meet the stringent requirements of pharmaceutical and agrochemical applications. Its availability in various formulations ensures that it remains accessible to researchers and industries worldwide.

In conclusion, 2-cyano-N-(4-methylphenyl)acetamide (CAS No. 6876-54-6) stands out as a multifaceted compound with significant potential across multiple industries. Its role in advancing drug discovery, agrochemical innovation, and sustainable chemistry underscores its importance in modern science. As research continues to uncover new applications, this compound is poised to play an even greater role in addressing global challenges in health, agriculture, and environmental sustainability.